Cas no 62064-84-0 (Benzoic acid, 2-hydroxy-5-[3-(hydroxymethyl)benzoyl]-)
![Benzoic acid, 2-hydroxy-5-[3-(hydroxymethyl)benzoyl]- structure](https://www.kuujia.com/scimg/cas/62064-84-0x500.png)
62064-84-0 structure
Product name:Benzoic acid, 2-hydroxy-5-[3-(hydroxymethyl)benzoyl]-
Benzoic acid, 2-hydroxy-5-[3-(hydroxymethyl)benzoyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-hydroxy-5-[3-(hydroxymethyl)benzoyl]-
- 2-hydroxy-5-[3-(hydroxymethyl)benzoyl]benzoic acid
- 62064-84-0
- DTXSID50812211
-
- Inchi: InChI=1S/C15H12O5/c16-8-9-2-1-3-10(6-9)14(18)11-4-5-13(17)12(7-11)15(19)20/h1-7,16-17H,8H2,(H,19,20)
- InChI Key: QHZSIKRYGRYONV-UHFFFAOYSA-N
- SMILES: C1=CC(=CC(=C1)C(=O)C2=CC(=C(C=C2)O)C(=O)O)CO
Computed Properties
- Exact Mass: 272.06846
- Monoisotopic Mass: 272.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 94.8Ų
Experimental Properties
- PSA: 94.83
Benzoic acid, 2-hydroxy-5-[3-(hydroxymethyl)benzoyl]- Related Literature
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Jennifer Pape,Keri McQuinn,Fraser Hof,J. Scott McIndoe New J. Chem., 2011,35, 1582-1587
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Hui Liu,Rong Sheng Li Analyst, 2017,142, 4221-4227
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Elzbieta Frackowiak Phys. Chem. Chem. Phys., 2007,9, 1774-1785
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Marietta Tóth,Katalin E. Kövér,Attila Bényei,László Somsák Org. Biomol. Chem., 2003,1, 4039-4046
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Kyungsoo Oh,Jian-Yuan Li,Jinhyang Ryu Org. Biomol. Chem., 2010,8, 3015-3024
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